Cas no 866155-99-9 (4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile)

4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile structure
866155-99-9 structure
Product Name:4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile
CAS No:866155-99-9
MF:C10H13ClN4OS
MW:272.754419088364
CID:5742485
PubChem ID:4593838
Update Time:2023-11-10

4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS005107952
    • MS-2108
    • 4-chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile
    • SR-01000309945
    • 866155-99-9
    • 4-chloro-2-(2-morpholin-4-ylethylamino)-1,3-thiazole-5-carbonitrile
    • SR-01000309945-1
    • 4-chloro-2-[(2-morpholinoethyl)amino]-1,3-thiazole-5-carbonitrile
    • 4-Chloro-2-{[2-(morpholin-4-yl)ethyl]amino}-1,3-thiazole-5-carbonitrile
    • Inchi: 1S/C10H13ClN4OS/c11-9-8(7-12)17-10(14-9)13-1-2-15-3-5-16-6-4-15/h1-6H2,(H,13,14)
    • InChI Key: MQMWNSUPPJFVED-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)SC(=N1)NCCN1CCOCC1

Computed Properties

  • Exact Mass: 272.0498599g/mol
  • Monoisotopic Mass: 272.0498599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.4Ų
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